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Compound of Interest

Compound Name: 2,3-Dimethylquinoxaline

Cat. No.: B146804

An In-Depth Technical Guide to 2,3-Dimethylquinoxaline for Researchers and Drug
Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,3-Dimethylquinoxaline, a
heterocyclic compound of significant interest in medicinal chemistry and materials science. The
document covers its fundamental chemical and physical properties, detailed experimental
protocols for its synthesis and biological evaluation, and insights into its mechanism of action.
This guide is intended for researchers, scientists, and drug development professionals, offering
structured data and visual workflows to support further investigation and application of this
versatile molecule.

Core Properties of 2,3-Dimethylquinoxaline

2,3-Dimethylquinoxaline is an aromatic organic compound featuring a quinoxaline core

substituted with two methyl groups at the 2 and 3 positions.[1] Its chemical structure and

properties make it a valuable building block in the synthesis of more complex, biologically
active molecules.[1][2]

Physicochemical and Identification Data

The key identifying and physical properties of 2,3-Dimethylquinoxaline are summarized below
for easy reference.
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Property Value
CAS Number 2379-55-7
Molecular Formula CioH10N2

Molecular Weight 158.20 g/mol [3]

IUPAC Name 2,3-dimethylquinoxaline[3]

Appearance Beige to yellow or brown crystalline powder[1][2]

Melting Point 104-108 °C[2][4]

Boiling Point 130 °C/ 1.5 mmHgI2]

Solubility S.oluble in organic .so.lvents Iike. .eth.anol and
dichloromethane; limited solubility in water.[1]

pKa (Predicted) 1.69 + 0.48[5]

Synthesis and Purification Protocols

The standard method for synthesizing 2,3-Dimethylquinoxaline involves the condensation of
an o-phenylenediamine with a 1,2-dicarbonyl compound, in this case, diacetyl (2,3-
butanedione).

Experimental Protocol: Synthesis via Condensation
Reaction

This protocol details a general procedure for the synthesis of 2,3-Dimethylquinoxaline from o-
phenylenediamine and diacetyl.

Materials:
¢ o-phenylenediamine (1,2-diaminobenzene)
o Diacetyl (2,3-butanedione)

e Methanol or Ethanol
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o Deionized water

Procedure:

 In a round-bottom flask, dissolve o-phenylenediamine (10 mmol) in methanol (10 mL).
 To this solution, add diacetyl (10 mmol).

e The reaction mixture is stirred at room temperature. The progress of the reaction should be
monitored by Thin Layer Chromatography (TLC).

o Upon completion, the mixture is poured into water (10 mL) to precipitate the crude product.

[6]

e The solid product is collected by filtration and dried.[6]

Experimental Protocol: Purification

Purification of the crude 2,3-Dimethylquinoxaline can be effectively achieved through
recrystallization or steam distillation.

Method 1: Recrystallization

Dissolve the crude product in a minimal amount of hot aqueous ethanol.

Allow the solution to cool slowly to room temperature to form crystals.

If precipitation is slow, the solution can be further cooled in an ice bath.

Collect the purified crystals by filtration and wash with a small amount of cold ethanol.

Dry the crystals under a vacuum.[2][4]
Method 2: Steam Distillation
o For larger scale purification, suspend the crude product in an aqueous solution.

o Perform steam distillation. 2,3-Dimethylquinoxaline is volatile with steam.
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¢ The purified compound will crystallize in the distillate.[2][4]

o Collect the crystals by filtration and dry.[2][4]

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146804#2-3-dimethylquinoxaline-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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